6'-Methyl-[3,3'-bipyridin]-4-amine

• IUPAC Name: 3-(6-methylpyridin-3-yl)pyridin-4-amine
• InChI: InChI=1S/C11H11N3/c1-8-2-3-9(6-14-8)10-7-13-5-4-11(10)12/h2-7H,1H3,(H2,12,13)
• InChI Key: XTANXIBYQZDURP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=C(C=CN=C2)N
• Molecular Formula: C11H11N3
• DSSTOX Substance ID: DTXSID70734709
• Molecular Weight: 185.22 g/mol
• CAS RN: 1342485-36-2

Description

6'-Methyl-[3,3'-bipyridin]-4-amine is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of bipyridine, a heterocyclic organic compound that has been used in various fields including materials science, coordination chemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 6'-Methyl-[3,3'-bipyridin]-4-amine is not fully understood. In medicinal chemistry, it has been shown to inhibit the proliferation of cancer cells through the induction of apoptosis and cell cycle arrest. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. In materials science, its mechanism of action is related to its ability to coordinate with metal ions and form stable complexes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6'-Methyl-[3,3'-bipyridin]-4-amine depend on its specific application. In medicinal chemistry, it has been shown to have cytotoxic effects on cancer cells and neuroprotective effects in the brain. In materials science, it has been used as a ligand to synthesize metal-organic frameworks and coordination polymers. In analytical chemistry, it has been used as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using 6'-Methyl-[3,3'-bipyridin]-4-amine in lab experiments include its high purity, stability, and versatility. It can be easily synthesized and modified to suit specific research applications. However, its limitations include its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the research and development of 6'-Methyl-[3,3'-bipyridin]-4-amine. In medicinal chemistry, it could be further evaluated for its anticancer and neuroprotective activities. In materials science, it could be used to synthesize new metal-organic frameworks and coordination polymers with unique properties. In analytical chemistry, it could be used as a chiral selector for the separation of enantiomers. Further research could also be conducted to elucidate its mechanism of action and potential applications in other fields of scientific research.
In conclusion, 6'-Methyl-[3,3'-bipyridin]-4-amine is a chemical compound that has been studied for its potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations in scientific research.

Synthesis Methods

The synthesis of 6'-Methyl-[3,3'-bipyridin]-4-amine involves the reaction of 6-methyl-2,2'-bipyridine with 4-bromoaniline in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, resulting in the formation of 6'-Methyl-[3,3'-bipyridin]-4-amine as the final product. The synthesis method has been optimized to yield high purity and yield of the product.

Scientific Research Applications

6'-Methyl-[3,3'-bipyridin]-4-amine has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been evaluated for its anticancer activity and as a potential therapeutic agent for neurodegenerative diseases. In materials science, it has been used as a ligand for the synthesis of metal-organic frameworks and coordination polymers. In analytical chemistry, it has been used as a fluorescent probe for the detection of metal ions and as a chiral selector in chromatography.